Cas no 403671-98-7 ((S,S)-trans-3-Amino-1-indanol)

• Product Name: (S,S)-trans-3-Amino-1-indanol
• CAS No: 403671-98-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 325943
• Update Time: 2026-05-14

(S,S)-trans-3-Amino-1-indanol Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol,3-amino-2,3-dihydro-, (1S,3S)-
• (S,S)-trans-3-Amino-1-indanol
• 1H-Inden-1-ol, 3-amino-2,3-dihydro-, (1S,3S)- (9CI)

• Inchi： InChI=1S/C9H11NO/c10-8-5-9(11)7-4-2-1-3-6(7)8/h1-4,8-9,11H,5,10H2/t8-,9-/m0/s1
• InChI Key： PRVIGUZMXLBANS-IUCAKERBSA-N
• SMILES： O[C@@H]1C2=CC=CC=C2[C@H](C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (S,S)-trans-3-Amino-1-indanol

Comprehensive Overview of (S,S)-trans-3-Amino-1-indanol (CAS No. 403671-98-7): Properties, Applications, and Innovations

(S,S)-trans-3-Amino-1-indanol (CAS No. 403671-98-7) is a chiral amino alcohol derivative with significant importance in pharmaceutical synthesis and asymmetric catalysis. This compound, characterized by its stereospecific configuration, serves as a versatile building block for the development of bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry. Its unique trans-1,2-diamine structure and indanol backbone contribute to its ability to modulate molecular interactions, making it a valuable tool for researchers.

The growing demand for enantiomerically pure compounds in the pharmaceutical industry has propelled interest in (S,S)-trans-3-Amino-1-indanol. Recent advancements in chiral synthesis and green chemistry have further highlighted its role in reducing synthetic steps and improving yield efficiency. For instance, its application in catalytic asymmetric hydrogenation aligns with the industry's shift toward sustainable practices, addressing common search queries like "eco-friendly chiral catalysts" and "cost-effective amino alcohol synthesis."

In drug development, (S,S)-trans-3-Amino-1-indanol is frequently employed as a key intermediate for protease inhibitors and kinase modulators. Its structural rigidity and hydrogen-bonding capabilities enhance binding affinity, a topic often explored in forums discussing "scaffold design for targeted therapies." Additionally, its compatibility with solid-phase peptide synthesis (SPPS) has made it relevant in the development of peptide-based therapeutics, a trending area in biopharmaceutical research.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the design of chiral ligands for metal-organic frameworks (MOFs). Researchers investigating "MOFs for enantioselective separation" often reference derivatives of (S,S)-trans-3-Amino-1-indanol due to their stability and selectivity. This interdisciplinary appeal underscores its relevance in addressing contemporary challenges in catalysis and molecular recognition.

Quality control and analytical methods for CAS No. 403671-98-7 are critical considerations. Techniques such as HPLC chiral separation and NMR spectroscopy are commonly used to verify enantiomeric purity, a frequent topic in analytical chemistry discussions. The compound's storage stability under inert conditions is another practical aspect highlighted in laboratory guidelines, aligning with search trends like "handling air-sensitive amino alcohols."

In summary, (S,S)-trans-3-Amino-1-indanol (CAS No. 403671-98-7) exemplifies the intersection of chiral chemistry and applied science. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—reflect its adaptability to evolving research needs. As the scientific community continues to explore "sustainable chiral auxiliaries" and "precision drug design," this compound remains a focal point for innovation.